(E)-N-(2-(2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)-2-phenoxyacetamide

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-2-[(2-phenoxyacetyl)amino]acetamide
• InChI: InChI=1S/C17H16BrN3O3/c18-14-8-6-13(7-9-14)10-20-21-16(22)11-19-17(23)12-24-15-4-2-1-3-5-15/h1-10H,11-12H2,(H,19,23)(H,21,22)/b20-10+
• InChI Key: LJKFMZLZAKJQCG-KEBDBYFISA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC(=O)NN=CC2=CC=C(C=C2)Br
• Isomeric SMILES: C1=CC=C(C=C1)OCC(=O)NCC(=O)N/N=C/C2=CC=C(C=C2)Br
• Molecular Formula: C17H16BrN3O3
• Molecular Weight: 390.2 g/mol
• CAS No.: 391884-04-1

Description

(E)-N-(2-(2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C17H16BrN3O3 and its molecular weight is 390.237. The purity is usually 95%.
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Scientific Research Applications

• Crystal Structures Analysis : Studies have focused on analyzing the crystal structures of derivatives of this compound. For example, Purandara et al. (2018) compared the crystal structures of five N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives, including a variant similar to the compound . They found that these structures show similar conformations and hydrogen-bonding patterns, which can be crucial for understanding the chemical properties and potential applications of these compounds (Purandara et al., 2018).

• Antimicrobial and Antifungal Activities : Some derivatives have been evaluated for their antimicrobial properties. Moustafa et al. (2018) synthesized linear dipeptide derivatives based on a similar compound and evaluated them as antimicrobial agents. They found that some of these compounds showed promising activity, indicating potential for developing new antimicrobial treatments (Moustafa et al., 2018).

• Potential in Cancer Treatment : Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds with a structural similarity, which showed potential as Type II photosensitizers for cancer treatment in photodynamic therapy, due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

• Insecticidal Potential : Rashid et al. (2021) synthesized novel phenoxyacetamide derivatives, including variants of the compound , and tested them as insecticidal agents against the cotton leafworm. Some of these compounds exhibited excellent results, suggesting their potential use in pest control (Rashid et al., 2021).

Mechanism of Action

Target of Action

The primary targets of this compound are the protozoan parasites Leishmania infantum , Leishmania amazonensis , and Trypanosoma cruzi . These organisms are responsible for neglected tropical diseases such as Chagas disease and leishmaniasis .

Mode of Action

The compound interacts with these parasites, inducing changes in their morphology and ultimately leading to their death . Specifically, it has been shown to induce necrosis and apoptosis in Trypanosoma cruzi .

Biochemical Pathways

It is known that the compound causes alterations in the shape, flagella, and body surface ofTrypanosoma cruzi , which are crucial for the parasite’s survival and replication .

Result of Action

The compound’s action results in the death of the targeted parasites. It has been shown to have promising activity against Trypanosoma cruzi and Leishmania spp. , with negligible cytotoxicity in mammalian cells . This suggests that it could potentially be used as a therapeutic agent for the treatment of diseases caused by these parasites.